2-Hydroxycaproate
Overview
Description
2-hydroxyhexanoate is a hydroxy fatty acid anion which is obtained by deprotonation of the carboxy group of 2-hydroxyhexanoic acid. It has a role as an animal metabolite. It is a 2-hydroxy fatty acid anion and a medium-chain fatty acid anion. It is a conjugate base of a 2-hydroxyhexanoic acid.
Scientific Research Applications
Biomarker for Cardiovascular Mortality
2-Hydroxycaproate (also known as alpha hydroxy caproate) has been identified as a potential biomarker for cardiovascular mortality in patients with established atherosclerotic disease. In a study comparing patients who suffered cardiovascular death with controls, this compound was significantly different in the cardiovascular mortality group, suggesting its potential for clinical use as a biomarker for metabolic changes in the cardiovascular system in atherosclerosis patients (Cardellini et al., 2018).
Properties
Molecular Formula |
C6H11O3- |
|---|---|
Molecular Weight |
131.15 g/mol |
IUPAC Name |
2-hydroxyhexanoate |
InChI |
InChI=1S/C6H12O3/c1-2-3-4-5(7)6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/p-1 |
InChI Key |
NYHNVHGFPZAZGA-UHFFFAOYSA-M |
SMILES |
CCCCC(C(=O)[O-])O |
Canonical SMILES |
CCCCC(C(=O)[O-])O |
Synonyms |
2-hydroxycaproate 2-Hydroxyhexanoate 2-Hydroxyhexanoic acid |
Origin of Product |
United States |
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